![molecular formula C32H18 B093626 Naphtho[8,1,2-hij]hexaphene CAS No. 196-27-0](/img/structure/B93626.png)
Naphtho[8,1,2-hij]hexaphene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Naphtho[8,1,2-hij]hexaphene is a polycyclic aromatic hydrocarbon (PAH) that has gained attention in the scientific community due to its unique chemical structure and potential applications in various fields. This compound is composed of six fused naphthalene rings, making it a highly conjugated system with interesting electronic and optical properties.
Scientific Research Applications
Naphtho[8,1,2-hij]hexaphene and related compounds have been explored in the synthesis of complex polycyclic aromatic compounds, contributing to the development of advanced organic materials (Fujisawa et al., 1999).
These compounds are also significant in the development of conducting polymers. For instance, derivatives like Naphtho[2,3-c]thiophene have been synthesized for applications in fields like electronics (Ikenoue, 1990).
The Diels-Alder reaction involving Naphtho[2,1-b]thiophene derivatives shows potential in the synthesis of new organic compounds, which can have implications in material science and chemical synthesis (KobayashiKeiji & MutaiKiyoshi, 1977).
Naphtho[2,1-b]thiophene and its derivatives have been used in regiospecific functionalization processes in organic chemistry, contributing to the development of new chemical synthesis methods (Hanekamp et al., 1989).
Biodesulfurization research has utilized Naphtho[2,1-b]thiophene derivatives. This application is particularly relevant in environmental science and industrial processing, such as in the treatment of diesel oil (Furuya et al., 2001).
In the field of photovoltaics, Naphtho[1,2-b:5,6-b′]dithiophene-based materials have been developed as electron donors in organic solar cells, indicating their role in renewable energy technologies (Dutta et al., 2012).
The synthesis and functionalization of these compounds, like 3-Bromonaphtho[2,3- b ]thiophene, are important for creating new materials with potential applications in various fields, including medicine and electronics (Burke et al., 2022).
There is ongoing research into the spectroscopic investigation of these compounds, which helps in understanding their fluorescence emission behavior. This knowledge is critical for their application in spectroscopy and sensor technologies (Tucker et al., 1992).
Properties
IUPAC Name |
octacyclo[14.14.2.02,11.04,9.012,32.019,31.020,29.022,27]dotriaconta-1(30),2,4,6,8,10,12,14,16(32),17,19(31),20,22,24,26,28-hexadecaene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H18/c1-2-7-21-15-27-24(14-20(21)6-1)18-30-29-17-23-9-4-3-8-22(23)16-28(29)25-11-5-10-19-12-13-26(27)32(30)31(19)25/h1-18H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVSHGNZCYKCBKL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C3C4=C5C(=CC3=CC2=C1)C6=CC7=CC=CC=C7C=C6C8=CC=CC(=C85)C=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H18 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40348276 |
Source
|
Record name | Naphtho[8,1,2-hij]hexaphene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40348276 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
402.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
196-27-0 |
Source
|
Record name | Naphtho[8,1,2-hij]hexaphene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40348276 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.